Cas no 1804233-66-6 (1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804233-66-6
• MF: C₁₁H₉Br₂F₃OS
• MW: 406.056771039963
• CID: 4970890
• Update Time: 2025-06-11

1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H9Br2F3OS/c1-6(17)10(13)7-3-2-4-9(8(7)5-12)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： CKLIICAMXAAQMP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1CBr)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one

1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804233-66-6) is a complex organic molecule with a unique structure that has garnered attention in the field of organic chemistry and materials science. This compound is characterized by its brominated aromatic ring, trifluoromethylthio substituent, and a ketone group, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential applications in drug discovery, agrochemicals, and advanced materials.

Structure and Synthesis

The molecular structure of 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one consists of a phenyl ring substituted with a bromomethyl group at the 2-position and a trifluoromethylthio group at the 3-position. The propanone group is attached to the phenyl ring at the 1-position, with a bromine atom also present at this position. This arrangement creates a highly functionalized molecule with multiple reactive sites.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution, Friedel-Crafts acylation, and bromination reactions. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for large-scale applications.

Chemical Properties and Reactivity

1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one exhibits unique chemical properties due to its combination of electron-withdrawing groups (EWGs). The trifluoromethylthio group (-S-CF₃) is known for its strong electron-withdrawing effect, which stabilizes the molecule and enhances its reactivity in certain reactions. The presence of two bromine atoms further increases the molecule's electrophilicity, making it an excellent substrate for nucleophilic attacks.

Recent studies have explored the reactivity of this compound under various conditions. For instance, its ability to undergo Michael addition reactions has been exploited in the synthesis of bioactive compounds. Additionally, its use as a precursor for organocatalytic transformations has been reported, showcasing its versatility in modern organic synthesis.

Applications in Drug Discovery

The compound has shown promise in drug discovery efforts due to its ability to modulate key biological targets. Recent research has focused on its potential as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated moderate activity against several kinases, suggesting further optimization could yield potent therapeutic agents.

Moreover, the trifluoromethylthio group has been identified as a valuable substituent in medicinal chemistry for improving pharmacokinetic properties such as solubility and bioavailability. This makes 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one an attractive starting material for designing drug candidates.

Role in Agrochemicals

In the agrochemical sector, this compound has been investigated as a potential lead for developing herbicides and fungicides. Its unique structure allows for selective interaction with plant enzymes or fungal cell membranes, offering a novel approach to pest control.

Recent field trials have demonstrated moderate efficacy against model weeds and pathogens, though further optimization is required to enhance potency and reduce environmental impact. Researchers are exploring green chemistry approaches to synthesize derivatives with improved ecological profiles.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact of 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one is crucial. Initial toxicity studies suggest that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term ecological effects remain under investigation.

To ensure safe handling, industry guidelines recommend using appropriate personal protective equipment (PPE) when working with this compound. Storage in controlled environments is also advised to prevent degradation or contamination.

Future Directions and Research Opportunities

The future of 1-Bromo-1-(2-(bromomethyl)-3-(trifluoromethylthio)phenyl)propan-2-one lies in expanding its applications across diverse fields. Ongoing research aims to explore its potential as a catalyst in asymmetric synthesis or as a component in advanced materials such as polymers or nanoparticles.

Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of practical applications for this compound. By leveraging cutting-edge technologies like machine learning for virtual screening and high-throughput synthesis platforms, researchers can unlock new possibilities for this versatile molecule.

Conclusion

This comprehensive overview highlights the significance of CAS No. 1804233-66-6, emphasizing its structural features, chemical properties, and emerging applications across various industries. Stay tuned for further updates on this intriguing compound!